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Compound of Interest

2-(4-hydroxy-1H-indol-1-yl)acetic
Compound Name: d
aci

Cat. No.: B14878991

Get Quote

Executive Summary

4-Hydroxyindole-3-acetic acid (4-HIAA) is a critical phenolic indole metabolite, primarily utilized
as a biomarker for psilocybin and psilocin pharmacokinetics. Its core structure—an electron-
rich indole ring substituted with a hydroxyl group at C4 and an acetic acid moiety at C3—
renders it highly susceptible to oxidative degradation.

4-Hydroxyindole-1-acetic acid, the N-substituted isomer, is less common in nature but serves
as a synthetic building block. Its stability profile differs significantly due to the blockage of the
pyrrole nitrogen, preventing specific degradation pathways common to the 3-isomer.

Physicochemical Profile

The following data focuses on the biologically relevant 3-isomer (4-HIAA), with comparative
notes for the 1-isomer where applicable.
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4-Hydroxyindole-3-acetic

4-Hydroxyindole-1-acetic

Property . . .
acid (4-HIAA) acid (Synthetic)
Not widely listed; Custom
CAS Number 56395-08-5 ,
Synthesis
Molecular Formula C10H9NOs C10H9NOs3
Molecular Weight 191.18 g/mol 191.18 g/mol
Off-white to beige crystalline ) )
Appearance ] Off-white solid
solid
Soluble in DMSO, Methanol, ) )
- ) Soluble in organic solvents
Solubility Ethanol. Poor in water (neutral
(DCM, EtOAC).
pH).
) ) ) ~3.8—-4.2 (N-acetic acid is
pKa (Acid) ~4.76 (Carboxylic acid) o
more acidic)
pKa (Phenol) ~9.9-10.4 (4-OH group) ~9.9-10.4 (4-OH group)
uv 223 nm, 268 nm, 280-290 nm Similar indole absorption

(shoulder)

profile

Key Structural Differentiator

e 3-Isomer (4-HIAA): The C3-acetic acid group leaves the indole nitrogen (N1) free. This N-H

bond is crucial for hydrogen bonding but also makes the ring more electron-rich and

susceptible to electrophilic attack/oxidation.

o 1-Isomer (N-substituted): The acetic acid is attached to N1. This removes the N-H bond,

lowering the pKa of the carboxylic acid (due to the electron-withdrawing indole ring) and

preventing N-oxidation, though the 4-OH group remains a site for oxidation.

Stability & Degradation Mechanisms

The 4-hydroxy substitution makes these indoles exceptionally electron-rich, significantly

reducing their stability compared to unsubstituted indole-acetic acid (IAA).
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Oxidative Instability (The "Pink/Black" Shift)

Upon exposure to air (oxygen) and light, 4-HIAA undergoes rapid oxidation. The 4-hydroxyl
group facilitates the formation of quinone imine intermediates, which polymerize to form
insoluble melanin-like pigments (often turning solutions pink, then dark brown/black).

e Trigger: Basic pH (>8.0) accelerates this process by deprotonating the phenol (phenolate is
more reactive).

e Mechanism: Radical formation at the C4-oxygen leads to delocalization across the indole
ring, resulting in oxidative coupling.

Photolytic Degradation

Indoles are photosensitive. UV light exposure (254 nm and 365 nm) promotes:
o Decarboxylation: Loss of CO:z to form 4-hydroxyskatole (methylindole).

» Ring Cleavage: Oxidative opening of the pyrrole ring (less common in mild conditions but
possible under high UV).
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Figure 1: Primary degradation pathways for 4-hydroxyindole-3-acetic acid showing oxidation
and decarboxylation risks.

Handling & Storage Protocols

To maintain integrity for analytical or synthetic use, strictly adhere to the following "Cold-Dark-
Inert" protocol.

Storage Requirements

o Temperature: Store neat powder at -20°C (long term) or -80°C (indefinite).
o Atmosphere: Store under Argon or Nitrogen. The 4-OH group is air-sensitive.

o Container: Amber glass vials (UV protection) with Teflon-lined caps.

Solution Handling (Critical for Analysis)

When preparing stock solutions (e.g., for HPLC/MS):
e Solvent: Use Methanol or Acetonitrile with 0.1% Formic Acid. Acidic pH stabilizes the phenol.

» Antioxidant: Add Ascorbic Acid (1 mg/mL) or Sodium Metabisulfite to agueous buffers to
prevent oxidation during processing.

o Time Window: Analyze samples within 8 hours if kept at 4°C. Flash freeze if holding longer.

Synthesis & Metabolic Context
Metabolic Pathway (Psilocybin)

4-HIAA is the terminal metabolite of psilocybin.
» Pathway: Psilocybin (PO4 ester)

Psilocin (4-OH)

Psilocin-O-glucuronide OR 4-HIAA (via MAO/Aldehyde Dehydrogenase).
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e Relevance: 4-HIAA levels in plasma/urine correlate with psilocybin ingestion but do not
contribute to psychoactivity.

Synthetic Route (1-Acetic Acid Isomer)

If your interest lies in the 1-acetic acid derivative (N-alkylation), the synthesis differs from the
biological metabolite.

Protocol for N-Alkylation (1-lIsomer Synthesis):

Starting Material: 4-Benzyloxyindole (Protection of 4-OH is mandatory).

Deprotonation: Treat with NaH (Sodium Hydride) in DMF at 0°C.

Alkylation: Add tert-butyl bromoacetate. (N-alkylation occurs preferentially over C3 if C3 is
unsubstituted).

Deprotection:
o Step A: Hydrogenolysis (Hz/Pd-C) to remove Benzyl group

restores 4-OH.

o Step B: Acid hydrolysis (TFA) to remove tert-butyl ester
yields acid.

Analytical Methods (HPLC-MS/MS)

Target: 4-HIAA in Plasma/Media.
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Parameter Condition

C18 Reverse Phase (e.g., Waters HSS T3), 1.8

um particle size.

Column

] Water + 0.1% Formic Acid + ImM Ammonium
Mobile Phase A
Formate.

Mobile Phase B Acetonitrile + 0.1% Formic Acid.

MS/MS (ESI Negative Mode). Phenolic acids

Detection o ] ]
ionize well in negative mode.
m/z 190

MRM Transition
146 (Loss of COz2).

) 4-HIAA elutes before Psilocin due to the polar

Retention L

carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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